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Cat. No.: B1672261

An In-depth Technical Guide to Isomitraphylline: Physical, Chemical, and Biological
Properties

Introduction

Isomitraphylline is a pentacyclic oxindole alkaloid found in several plant species, most notably
from the genus Uncaria, commonly known as Cat's Claw, and Mitragyna.[1][2] As a
stereoisomer of mitraphylline, it belongs to a class of compounds that has garnered significant
interest from the scientific community for its diverse and potent biological activities.[1][3] These
activities include neuroprotective, anti-cancer, and anti-inflammatory properties, making
Isomitraphylline a promising lead compound for drug discovery and development.[1][4][5] This
technical guide provides a comprehensive overview of the known physical and chemical
properties of Isomitraphylline, detailed experimental protocols for its isolation and analysis,
and an examination of its biological mechanisms of action.

Physical and Chemical Properties

Isomitraphylline is characterized as a complex heterocyclic molecule. Its identity and purity
are confirmed through a combination of chromatographic and spectroscopic methods.
Commercial preparations are typically available as a powder with purity exceeding 98%.[6][7]

[8]

Chemical Identifiers and Structure
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The structural information and chemical identifiers for Isomitraphylline are summarized below.

Identifier Value Reference

CAS Number 4963-01-3 [1][6]17]

Molecular Formula C21H24N204 [1][6]117]
methyl
(1S,4aS,5aS,6S,10aR)-1-
methyl-2'-

IUPAC Name oxospiro[1,4a,5,5a,7,8,10,10a-  [1][7][8]
octahydropyranol[3,4-
flindolizine-6,3'-1H-indole]-4-
carboxylate
Ajmalicine oxindole A, 7-

Synonyms ] ] [7118]
Isomitraphylline
JMIAZDVHNCCPDM-

InChl Key [71[8]

NWQITLLVSA-N

Canonical SMILES

CCI1C2CN3CCcC4(Cc3cecac(=
CO1)C(=0)0C)C5=CC=CC=C
SNC4=0

[7](8]

Chemical Family

Oxindole Alkaloid

[416]1[7]

Physicochemical Data

Quantitative physical and chemical data for Isomitraphylline are presented below. It is

important to note that some values, such as boiling point and pKa, are predicted based on

computational models.
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Property Value Reference
Molecular Weight 368.42 - 368.43 g/mol [416119]
Appearance Solid powder [6]119]
Density (Predicted) 1.33+0.1 g/cm3 [10]

Boiling Point (Predicted) 555.2 £ 50.0 °C at 760 mmHg [10]

pKa (Predicted) 13.56 + 0.60 [10]

Soluble in DMSO, Chloroform,
Dichloromethane, Ethyl
N Acetate, Acetone. Sparingly
Solubility ) [6][9][10]
soluble in Chloroform (1-10
mg/ml). Slightly soluble in

Acetonitrile (0.1-1 mg/ml).

Short term (days to weeks): O -
N 4 °C. Long term (months to
Storage Conditions ] [9][10]
years): -20 °C. Store in a dry,

dark environment.

Spectroscopic Data

The structural elucidation and confirmation of Isomitraphylline rely on a suite of spectroscopic
techniques.
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Technique

Data and Interpretation Reference

1H and *C NMR

Complete assignment of

proton and carbon nuclear

magnetic resonance spectra

has been performed using 2D

NMR techniques, including

COSY and DEPT. These [61[7]
analyses confirm the

pentacyclic oxindole skeleton

and the specific

stereochemistry of

Isomitraphylline.

Mass Spectrometry (MS)

Characterized by ESI-MS/MS.
As an alkaloid, fragmentation
patterns typically involve
characteristic losses related to
ny [11][12]
the heterocyclic ring systems.
The exact mass is used to
confirm the molecular formula

C21H24N20a.

Infrared (IR) Spectroscopy

The IR spectrum is expected to
show characteristic absorption
bands for key functional
groups: N-H stretching (from
the indole), C=0 stretching
: [11][13]
(from the oxindole lactam and
the ester), C-0O stretching (from
the ether and ester), and C=C

stretching (from the aromatic

ring).

UV-Visible Spectroscopy

Used to confirm the presence [11][14]
of chromophores within the

molecule, particularly the

indole and oxindole ring

systems. This technique is
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often employed in conjunction
with HPLC for quantitative

analysis.

Experimental Protocols
Isolation and Purification from Uncaria Bark

The following protocol is adapted from a standard acid-base extraction method for isolating
oxindole alkaloids like mitraphylline and Isomitraphylline from plant material.[11][15]

Methodology:

o Extraction: Powdered bark of Uncaria tomentosa is subjected to extraction with boiling
methanol. The process is typically repeated three times to ensure exhaustive extraction of
alkaloids.

e Acid-Base Partitioning:

[¢]

The methanolic extract is concentrated under reduced pressure.

o The residue is dissolved in an acidic aqueous solution (e.g., 5% HCI) to protonate the
basic nitrogen atoms of the alkaloids, rendering them water-soluble.

o This aqueous solution is then washed with an immiscible organic solvent (e.g.,
dichloromethane) to remove neutral and acidic lipophilic compounds.

o The acidic aqueous phase is subsequently basified (e.g., with NH4OH to pH 9-10) to
deprotonate the alkaloids, making them insoluble in water but soluble in organic solvents.

o The alkaloids are then extracted from the basic aqueous solution into an organic solvent
like dichloromethane. This step is repeated multiple times to create an alkaloid-enriched
organic fraction.

o Selective Precipitation & Purification:

o The alkaloid-enriched extract is concentrated to dryness.
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o The residue is redissolved in a specific solvent system, such as a toluene/hexane mixture
(e.g., 80:20 v/v), which can selectively precipitate certain alkaloids.[15]

o Further purification is achieved through column chromatography (e.qg., silica gel) or
preparative high-performance liquid chromatography (HPLC) to isolate Isomitraphylline
from its isomers and other related alkaloids.

o Characterization: The purity and identity of the isolated Isomitraphylline are confirmed
using HPLC-UV/DAD, mass spectrometry, and NMR spectroscopy.[11][15]
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Extraction & Partitioning
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Caption: Workflow for the isolation and purification of Isomitraphylline.
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Biological Activity and Signaling Pathways

Isomitraphylline has demonstrated significant therapeutic potential, particularly in the contexts
of neurodegenerative diseases and oncology.

Neuroprotective Effects

Studies have shown that Isomitraphylline exerts neuroprotective effects in models of
Alzheimer's disease.[9] Its mechanism is multifaceted, targeting several pathological hallmarks
of the disease.

« Inhibition of Amyloid-f3 (AB) Aggregation: Isomitraphylline has been shown to inhibit the
aggregation of AP peptides in vitro. In one study using a Thioflavin-T assay, it demonstrated
an inhibitory effect of 61.32% at a 50 uM concentration.[9]

e Reduction of Oxidative Stress: The compound effectively reduces intracellular levels of
reactive oxygen species (ROS). In SH-SY5Y neuroblastoma cells subjected to hydrogen
peroxide-induced oxidative stress, Isomitraphylline significantly lowered ROS levels at
concentrations of 10 yuM and 20 pM.[2]

e Mitochondrial Protection: Isomitraphylline helps to preserve the mitochondrial membrane
potential in cells challenged with AB, suggesting it protects mitochondrial function, which is
often compromised in neurodegenerative conditions.[9]

These combined actions contribute to increased cell viability and protection against
neurotoxicity.[4][9]
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Caption: Neuroprotective mechanisms of action for Isomitraphylline.

Anti-Cancer Activity

Isomitraphylline is reported to have potent anti-cancer and cytotoxic properties.[2] Along with
other Uncaria alkaloids, it has been shown to control the proliferation of acute lymphoblastic
leukemia cells. While specific signaling pathways for Isomitraphylline are still under detailed
investigation, related alkaloids from Uncaria have been shown to exert their effects through
pathways like PI3K/Akt, which are critical for cell survival and proliferation.[16] The cytotoxic
effects of Isomitraphylline have been observed in various cancer cell lines, suggesting it may
be a valuable compound for oncological research.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://plantaanalytica.com/product/isomitraphylline/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7652979/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7652979/
https://www.researchgate.net/publication/26784351_Cytotoxic_Effect_of_the_Pentacyclic_Oxindole_Alkaloid_Mitraphylline_Isolated_from_Uncaria_tomentosa_Bark_on_Human_Ewing's_Sarcoma_and_Breast_Cancer_Cell_Lines
https://www.researchgate.net/publication/347783730_Neuroprotective_potential_of_the_oxindole_alkaloids_isomitraphylline_and_mitraphylline_in_human_neuroblastoma_SH-SY5Y_cells
https://www.mdpi.com/1420-3049/24/18/3299
https://www.tandfonline.com/doi/abs/10.1080/00387019208020694
https://www.tandfonline.com/doi/pdf/10.1080/00387019208020694
https://biorlab.com/product/isomitraphylline/
https://pubmed.ncbi.nlm.nih.gov/33194521/
https://pubmed.ncbi.nlm.nih.gov/33194521/
https://www.researchgate.net/figure/1-H-NMR-400-MHz-and-13-C-NMR-100-MHz-spectral-data-of-compound-1-in-CDCl-3-d-in-ppm_tbl1_26761445
https://www.researchgate.net/publication/337535761_Isolation_of_mitraphylline_from_Uncaria_tomentosa_Willd_ex_Schult_DC_barks_and_development_of_spectrophotometric_method_for_total_alkaloids_determination_in_Cat's_Claw_samples
https://pmc.ncbi.nlm.nih.gov/articles/PMC6970995/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6970995/
https://www.researchgate.net/figure/FT-IR-spectra-of-alkaloid-isolate_fig2_324882781
https://ijprajournal.com/issue_dcp/Uv%20Vis%20Spectroscopy%20in%20Analysis%20of%20Phytochemicals.pdf
https://pubmed.ncbi.nlm.nih.gov/31769108/
https://pubmed.ncbi.nlm.nih.gov/31769108/
https://pubmed.ncbi.nlm.nih.gov/31769108/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270871/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270871/
https://www.benchchem.com/product/b1672261#physical-and-chemical-properties-of-isomitraphylline
https://www.benchchem.com/product/b1672261#physical-and-chemical-properties-of-isomitraphylline
https://www.benchchem.com/product/b1672261#physical-and-chemical-properties-of-isomitraphylline
https://www.benchchem.com/product/b1672261#physical-and-chemical-properties-of-isomitraphylline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672261?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

